Linalyl formate
Linalyl formate
Linalyl formate is found in the essential oils of rosewood, lemongrass and Murraya koenigii fruits oil.
Linalyl formate, also known as fema 2642, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl formate is a bergamot, bitter, and citrus tasting compound that can be found in fruits. This makes linalyl formate a potential biomarker for the consumption of this food product.
Linalyl formate, also known as fema 2642, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl formate is a bergamot, bitter, and citrus tasting compound that can be found in fruits. This makes linalyl formate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
115-99-1
VCID:
VC21009229
InChI:
InChI=1S/C11H18O2/c1-5-11(4,13-9-12)8-6-7-10(2)3/h5,7,9H,1,6,8H2,2-4H3
SMILES:
CC(=CCCC(C)(C=C)OC=O)C
Molecular Formula:
C11H18O2
Molecular Weight:
182.26 g/mol
Linalyl formate
CAS No.: 115-99-1
Cat. No.: VC21009229
Molecular Formula: C11H18O2
Molecular Weight: 182.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Linalyl formate is found in the essential oils of rosewood, lemongrass and Murraya koenigii fruits oil. Linalyl formate, also known as fema 2642, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl formate is a bergamot, bitter, and citrus tasting compound that can be found in fruits. This makes linalyl formate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 115-99-1 |
| Molecular Formula | C11H18O2 |
| Molecular Weight | 182.26 g/mol |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl formate |
| Standard InChI | InChI=1S/C11H18O2/c1-5-11(4,13-9-12)8-6-7-10(2)3/h5,7,9H,1,6,8H2,2-4H3 |
| Standard InChI Key | JZOCDHMHLGUPFI-UHFFFAOYSA-N |
| SMILES | CC(=CCCC(C)(C=C)OC=O)C |
| Canonical SMILES | CC(=CCCC(C)(C=C)OC=O)C |
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